N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide

• IUPAC Name: N-[(Z)-(2,4-dimethoxyphenyl)methylideneamino]-2-(4-methylanilino)acetamide
• InChI: InChI=1S/C18H21N3O3/c1-13-4-7-15(8-5-13)19-12-18(22)21-20-11-14-6-9-16(23-2)10-17(14)24-3/h4-11,19H,12H2,1-3H3,(H,21,22)/b20-11-
• InChI Key: PUFBHGZBWGVLNK-JAIQZWGSSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC(=O)NN=CC2=C(C=C(C=C2)OC)OC
• Isomeric SMILES: CC1=CC=C(C=C1)NCC(=O)N/N=C\C2=C(C=C(C=C2)OC)OC
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide, also known as DMBAH, is a hydrazone derivative that has been extensively studied for its various biological activities. DMBAH has been shown to exhibit potent antioxidant, anti-inflammatory, and anti-cancer properties, making it a promising candidate for the development of novel therapeutic agents.

Mechanism of Action

N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide exerts its biological effects through multiple mechanisms. One of the primary mechanisms is its ability to scavenge reactive oxygen species (ROS) and reduce oxidative stress. N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide has been shown to protect cells from oxidative damage and reduce inflammation by inhibiting the production of pro-inflammatory cytokines. N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a critical role in inflammation and cancer.
Biochemical and Physiological Effects:
N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide has been shown to exhibit various biochemical and physiological effects. N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide has been shown to inhibit the activity of enzymes involved in the production of ROS, including xanthine oxidase and NADPH oxidase. N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide has also been shown to increase the activity of antioxidant enzymes, including superoxide dismutase and catalase. In addition, N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide has been shown to improve glucose metabolism and reduce insulin resistance, making it a potential therapeutic agent for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide has several advantages for lab experiments. It is relatively stable and can be easily synthesized in high purity and high yield. N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide is also soluble in a wide range of solvents, making it easy to handle in lab experiments. However, N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide. One area of research is to investigate the potential of N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and inflammation. Another area of research is to explore the structure-activity relationship of N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide and its derivatives to identify more potent and selective compounds. Furthermore, the potential of N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide as a radioprotective agent and its effects on the immune system should be investigated. Finally, the development of novel drug delivery systems for N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide should be explored to improve its therapeutic efficacy and reduce potential toxicity.

Scientific Research Applications

N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide has been extensively studied for its various biological activities. One of the most significant applications of N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide is its potential as an anti-cancer agent. N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and liver cancer cells. N'-(2,4-dimethoxybenzylidene)-2-[(4-methylphenyl)amino]acetohydrazide exerts its anti-cancer effects through multiple mechanisms, including inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis.